- Enhanced Acid-Catalyzed Lignin Depolymerization in a Continuous Reactor with Stable Activity, ACS Sustainable Chemistry & Engineering, 2020, 8(10), 4096-4106
Cas no 3425-72-7 (Benzenemethanol, a,a-dimethyl-, 1-acetate)
3425-72-7 structure
Product Name:Benzenemethanol, a,a-dimethyl-, 1-acetate
Benzenemethanol, a,a-dimethyl-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a,a-dimethyl-, 1-acetate
- 2-phenylpropan-2-yl acetate
- Α,Α-DIMETHYLBENZYL ALCOHOL ACETATE
- Benzenemethanol,a,a-dimethyl-, acetate (9CI)
- Benzyl alcohol, a,a-dimethyl-, acetate (6CI,7CI,8CI)
- 1-Acetoxy-1-methylethylbenzene
- 2-Phenyl-2-propyl acetate
- Cumyl acetate
- Methyl(phenylmethyl)carbinol acetate
- a,a-Dimethylbenzyl acetate
- Acetic acid, 2-phenyl-2-propyl ester
- NS00049469
- 3425-72-7
- XPMMKIYJJWQFOR-UHFFFAOYSA-N
- 1-Methyl-1-phenylethyl acetate
- SCHEMBL42458
- Benzyl alcohol, alpha,alpha-dimethyl-, acetate
- Benzenemethanol, alpha,alpha-dimethyl-, acetate
- AI3-24749
- Benzenemethanol, .alpha.,.alpha.-dimethyl-, 1-acetate
- Benzenemethanol, alpha,alpha-dimethyl-, 1-acetate
- 1-Methyl-1-phenylethyl acetate #
- Benzenemethanol, .alpha.,.alpha.-dimethyl-, acetate
- EINECS 222-322-2
- DTXSID00863172
-
- Inchi: 1S/C11H14O2/c1-9(12)13-11(2,3)10-7-5-4-6-8-10/h4-8H,1-3H3
- InChI Key: XPMMKIYJJWQFOR-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.012
- Boiling Point: 227.5°Cat760mmHg
- Flash Point: 90.3°C
- Refractive Index: 1.491
- PSA: 26.3
Benzenemethanol, a,a-dimethyl-, 1-acetate Production Method
Production Method 1
Reaction Conditions
1.1C:Si(OEt)4, C:7699-43-6, S:108-29-2, 15 min, rt → 250°C; 5 h, 250°C; 5 min, cooled
1.2S:H2O, 10 min, cooled
1.2S:H2O, 10 min, cooled
Reference
Benzenemethanol, a,a-dimethyl-, 1-acetate Raw materials
Benzenemethanol, a,a-dimethyl-, 1-acetate Preparation Products
Benzenemethanol, a,a-dimethyl-, 1-acetate Related Literature
-
Can Cui,Cong Zhu,Xiu-Jiang Du,Zhi-Peng Wang,Zheng-Ming Li,Wei-Guang Zhao Green Chem. 2012 14 3157
-
2. Recent progress in the Lewis acid co-initiated cationic polymerization of isobutylene and 1,3-dienesSergei V. Kostjuk RSC Adv. 2015 5 13125
-
3. The mechanism of the rearrangement of β-acyloxyalkyl radicalsAthelstan L. J. Beckwith,C. Barry Thomas J. Chem. Soc. Perkin Trans. 2 1973 861
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